Cas no 501126-02-9 ((4-(1H-Tetrazol-5-yl)phenyl)methanol)

• Product Name: (4-(1H-Tetrazol-5-yl)phenyl)methanol
• CAS No: 501126-02-9
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD09909570
• CID: 92911
• PubChem ID: 22633334
• Update Time: 2025-05-20

(4-(1H-Tetrazol-5-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(1H-Tetrazol-5-yl)phenyl)methanol
• 4-(1H-Tetrazol-5-yl)benzyl alcohol
• [4-(2H-tetrazol-5-yl)phenyl]methanol
• 4-(2H-tetrazol-5-yl)Benzenemethanol
• 5-(4-Hydroxymethylphenyl)-1H-tetrazole
• SY012315
• 4-(1H-Tetrazol-5-yl)benzyl alcohol, 97%
• AC6237
• EN300-8117843
• A871658
• (4-(2H-tetrazol-5-yl)phenyl)methanol
• BVA12602
• DTXSID10627161
• [4-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]METHANOL
• MFCD09909570
• 4-(1H-Tetrazol-5-yl)benzylAlcohol
• SCHEMBL8363835
• 501126-02-9
• CS-0453107
• ?4-(1H-Tetrazol-5-yl)benzyl alcohol, 97%

• MDL： MFCD09909570
• Inchi： 1S/C8H8N4O/c13-5-6-1-3-7(4-2-6)8-9-11-12-10-8/h1-4,13H,5H2,(H,9,10,11,12)
• InChI Key： YRBYIQONKVQONA-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 176.07000
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.392
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.2℃
• Refractive Index: 1.647
• PSA: 74.69000
• LogP: 0.35900
• Solubility: Not determined

Additional information on (4-(1H-Tetrazol-5-yl)phenyl)methanol

Introduction to (4-(1H-Tetrazol-5-yl)phenyl)methanol (CAS No. 501126-02-9)

(4-(1H-Tetrazol-5-yl)phenyl)methanol (CAS No. 501126-02-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1H-tetrazol-5-yl)benzyl alcohol, is characterized by its unique structural features, which include a tetrazole ring and a benzyl alcohol moiety. These features contribute to its potential applications in the development of novel therapeutic agents, particularly in the areas of cardiovascular diseases and cancer.

The tetrazole ring is a well-known functional group in medicinal chemistry due to its ability to mimic carboxylic acid functionalities and improve the metabolic stability of drug candidates. The presence of this ring in (4-(1H-Tetrazol-5-yl)phenyl)methanol makes it an attractive scaffold for the design of bioisosteres, which can enhance the pharmacological properties of lead compounds. Additionally, the benzyl alcohol moiety provides a hydroxyl group that can participate in hydrogen bonding interactions, thereby influencing the compound's solubility and binding affinity to target proteins.

Recent studies have highlighted the potential of (4-(1H-Tetrazol-5-yl)phenyl)methanol as a precursor for the synthesis of angiotensin II receptor antagonists (ARBs). ARBs are a class of drugs used to treat hypertension and heart failure by blocking the effects of angiotensin II, a potent vasoconstrictor. The tetrazole ring in (4-(1H-Tetrazol-5-yl)phenyl)methanol can be readily converted into various functional groups, making it a valuable intermediate in the development of new ARBs with improved efficacy and safety profiles.

In addition to its role in cardiovascular research, (4-(1H-Tetrazol-5-yl)phenyl)methanol has also shown promise in cancer therapy. The tetrazole moiety is known for its ability to enhance the stability and bioavailability of drug molecules, which is crucial for effective cancer treatment. Studies have demonstrated that derivatives of (4-(1H-Tetrazol-5-yl)phenyl)methanol can inhibit key enzymes involved in cancer cell proliferation and metastasis, such as matrix metalloproteinases (MMPs) and vascular endothelial growth factor receptors (VEGFRs).

The synthetic accessibility of (4-(1H-Tetrazol-5-yl)phenyl)methanol further enhances its utility in drug discovery and development. Various synthetic routes have been reported for its preparation, including nucleophilic substitution reactions and coupling reactions. These methods allow for the efficient synthesis of this compound on both laboratory and industrial scales, facilitating its widespread use in pharmaceutical research.

In conclusion, (4-(1H-Tetrazol-5-yl)phenyl)methanol (CAS No. 501126-02-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of novel therapeutic agents, particularly in the areas of cardiovascular diseases and cancer. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field.